Cas no 415946-11-1 (Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate)

• Product Name: Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate
• CAS No: 415946-11-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD01452329
• CID: 4714044
• Update Time: 2025-07-21

Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate
• Oprea1_327126
• AM87625
• Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate

• MDL： MFCD01452329
• Inchi： 1S/C14H19NO3/c1-18-14(17)12-4-2-11(3-5-12)10-15-8-6-13(16)7-9-15/h2-5,13,16H,6-10H2,1H3
• InChI Key： XENYDGICWPLNGW-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC(C(=O)OC)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate

Recent Advances in the Study of Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate (CAS: 415946-11-1)

Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate (CAS: 415946-11-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. This research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features, including the hydroxypiperidine moiety and the benzoate ester, make it a versatile scaffold for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%.

In terms of biological activity, Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate has shown promising results as a modulator of sigma-1 receptors, which are implicated in neuroprotection and pain management. Preclinical studies have reported its efficacy in reducing neuroinflammation and oxidative stress in animal models of Alzheimer's disease. Additionally, its derivative compounds have exhibited potent anti-inflammatory effects by inhibiting the NF-κB pathway, as detailed in a recent ACS Chemical Neuroscience publication.

Further research has explored the pharmacokinetic properties of Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate, including its metabolic stability and bioavailability. Advanced analytical techniques such as LC-MS/MS have been employed to characterize its absorption and distribution profiles. These studies underscore the compound's potential as a lead candidate for further drug development, pending optimization of its pharmacokinetic parameters.

In conclusion, Methyl 4-((4-hydroxypiperidin-1-yl)methyl)benzoate (CAS: 415946-11-1) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and synthetic accessibility. Ongoing research aims to expand its therapeutic applications and improve its drug-like properties. Future directions may include structural modifications to enhance target specificity and reduce off-target effects, as well as large-scale production studies to facilitate clinical translation.